![molecular formula C19H29N3O4 B5615117 3-{(3R*,4S*)-4-(dimethylamino)-1-[(6-isopropyl-2-oxo-1,2-dihydropyridin-3-yl)carbonyl]piperidin-3-yl}propanoic acid](/img/structure/B5615117.png)
3-{(3R*,4S*)-4-(dimethylamino)-1-[(6-isopropyl-2-oxo-1,2-dihydropyridin-3-yl)carbonyl]piperidin-3-yl}propanoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of derivatives related to the core structure of this compound involves multistep synthetic pathways. For instance, compounds with the dihydropyridine core can be synthesized via reactions involving dimethylamino groups and acetylene derivatives under catalytic conditions that promote ring closure and functional group transformation (Matouš et al., 2020). Such processes often involve diastereoselective syntheses to control stereochemistry at specific carbon atoms, a crucial factor for compounds with multiple chiral centers (Schmitt, Brown, & Perrio, 2013).
Molecular Structure Analysis
The molecular structure of related compounds showcases a variety of functional groups that are strategically positioned to impart specific chemical properties. X-ray crystallography and NMR spectroscopy are essential tools for determining the arrangement of these groups in three-dimensional space, revealing intra- and intermolecular interactions that can influence the compound's reactivity and physical properties (Dobbin, Hider, Rizvi, Maki, & Helm, 1993).
Chemical Reactions and Properties
Compounds with the dihydropyridine core are known for their involvement in a range of chemical reactions, such as nucleophilic substitutions and electrophilic additions. These reactions can significantly alter the chemical structure, leading to changes in biological activity and physical properties. The presence of amino groups and esters allows for further functionalization through reactions like acylation and alkylation, providing a pathway to a diverse array of derivatives (David, Hurvois, Tallec, & Toupet, 1995).
Physical Properties Analysis
The physical properties of such a compound, including melting point, solubility, and crystal structure, are influenced by its molecular structure and the nature of its functional groups. Polymorphism can be an important aspect, where different crystalline forms exhibit distinct physical properties, impacting the compound's stability, solubility, and reactivity (Vogt, Williams, Johnson, & Copley, 2013).
properties
IUPAC Name |
3-[(3R,4S)-4-(dimethylamino)-1-(2-oxo-6-propan-2-yl-1H-pyridine-3-carbonyl)piperidin-3-yl]propanoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H29N3O4/c1-12(2)15-7-6-14(18(25)20-15)19(26)22-10-9-16(21(3)4)13(11-22)5-8-17(23)24/h6-7,12-13,16H,5,8-11H2,1-4H3,(H,20,25)(H,23,24)/t13-,16+/m1/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SOMALXBJCOCJAZ-CJNGLKHVSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC=C(C(=O)N1)C(=O)N2CCC(C(C2)CCC(=O)O)N(C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)C1=CC=C(C(=O)N1)C(=O)N2CC[C@@H]([C@@H](C2)CCC(=O)O)N(C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H29N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
363.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-[(3R,4S)-4-(dimethylamino)-1-(2-oxo-6-propan-2-yl-1H-pyridine-3-carbonyl)piperidin-3-yl]propanoic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.